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Compound of Interest

Compound Name: Cupric acetate monohydrate

Cat. No.: B043907 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the safety data for cupric acetate
monohydrate (CAS No. 6046-93-1), a compound utilized in various research and industrial

applications, including as a catalyst in organic synthesis, a fungicide, and in the manufacturing

of pigments.[1][2] Understanding the hazards and safety protocols associated with this

substance is paramount for ensuring a safe laboratory and manufacturing environment. This

document summarizes key quantitative safety data, outlines experimental methodologies for

toxicity assessment, and provides visual workflows for hazard response.

Quantitative Safety Data
The following tables summarize the key physical, chemical, and toxicological properties of

cupric acetate monohydrate, compiled from various safety data sheets (SDSs).

Table 1: Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula Cu(CH₃COO)₂·H₂O [3]

Molar Mass 199.65 g/mol [4]

Appearance
Blue-green or dark green

crystalline solid/powder
[2][5][6]

Melting Point 115 °C (239 °F) [5][6][7]

Decomposition Temperature 240 - 273 °C [3][5][6]

Solubility in Water 72 g/L at 20 °C [3][8]

Density 1.88 g/cm³ at 20 °C [3][6]

pH
5.2 - 5.5 (20 g/L aqueous

solution)
[9]

Vapor Density 6.8 (vs air)

Table 2: Toxicological Data
Endpoint Value Species Method Source(s)

Acute Oral

Toxicity (LD50)

>300 - 2,000

mg/kg
Rat

OECD Guideline

420 (or similar)
[3][7][10]

710 mg/kg Rat [9][11]

Acute Dermal

Toxicity (LD50)
>2,000 mg/kg Rat

OECD Guideline

402
[3][7][10]

Acute Aquatic

Toxicity (LC50)
193 µg/L (96 h)

Fish

(unspecified)
[3]

0.39 mg/L (96 h) Fathead minnow US-EPA [7][12]

Table 3: Occupational Exposure Limits
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Jurisdiction Limit Source(s)

California (PEL) 1 mg/m³ [12]

OSHA (Table Z-1) No specific limit established [9]

Experimental Protocols for Toxicological
Assessment
The toxicological data presented in the SDSs are typically derived from standardized

experimental protocols, such as those developed by the Organisation for Economic Co-

operation and Development (OECD). These guidelines ensure the reliability and comparability

of safety data.

Acute Oral Toxicity (OECD Guidelines 420, 423, 425)
The assessment of acute oral toxicity, which determines the LD50 value, is conducted following

OECD Test Guidelines 420 (Acute Oral Toxicity - Fixed Dose Procedure), 423 (Acute Oral

Toxicity - Acute Toxic Class Method), or 425 (Acute Oral Toxicity: Up-and-Down Procedure).[13]

These methods have largely replaced the older OECD Guideline 401.[1][14][15]

Principle: A single dose of the substance is administered to a group of fasted rodents

(typically rats) via gavage.[1]

Methodology: The test generally involves a stepwise procedure where the dose for each

subsequent animal is adjusted based on the outcome of the previously dosed animal. The

animals are observed for a period of at least 14 days for signs of toxicity and mortality.[1] At

the end of the observation period, surviving animals are euthanized and a necropsy is

performed.[1]

Endpoint: The LD50, the statistically estimated dose that would be lethal to 50% of the test

animals, is determined.

Acute Dermal Toxicity (OECD Guideline 402)
The potential for a substance to cause toxicity through skin contact is evaluated using OECD

Test Guideline 402.[16][17][18][19]
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Principle: A single dose of the test substance is applied to a shaved area of the skin of an

animal (typically a rat) for a 24-hour period.[16][20]

Methodology: The substance is held in contact with the skin using a porous gauze dressing.

[20] The animals are observed for signs of toxicity for at least 14 days.[16] Body weight is

monitored, and a gross necropsy is performed on all animals at the end of the study.[16] A

limit test at a high dose (e.g., 2000 mg/kg) is often performed first to determine if the

substance has low dermal toxicity.[16]

Endpoint: The dermal LD50 is determined, along with observations of any skin reactions or

other signs of systemic toxicity.

Acute Eye Irritation/Corrosion (OECD Guideline 405)
The potential for a substance to cause irritation or damage to the eyes is assessed using

OECD Test Guideline 405.[2][21][22][23][24]

Principle: A single dose of the test substance is applied to the eye of an experimental animal

(historically the rabbit).[22]

Methodology: A weight-of-evidence analysis, including results from in vitro or ex vivo tests, is

considered before any in vivo testing is performed to minimize animal use.[2][23] If an in vivo

test is necessary, it is typically initiated with a single animal.[2] The eye is examined at

specific intervals (e.g., 1, 24, 48, and 72 hours) after application to score the severity of

ocular reactions such as corneal opacity, iritis, and conjunctival redness and swelling.[24]

The use of analgesics and anesthetics is recommended to minimize animal distress.[2][21]

Endpoint: The test determines if the substance is an eye irritant or corrosive, based on the

severity and reversibility of the observed effects.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)
The potential for a substance to cause skin irritation or corrosion is evaluated using OECD Test

Guideline 404.[25][26][27][28][29]

Principle: The test substance is applied to a small patch of skin on an experimental animal

(typically a rabbit) for a defined period.[27]
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Methodology: Similar to eye irritation testing, a weight-of-evidence approach is used,

incorporating in vitro data where possible.[25] In the in vivo test, the substance is applied to

the skin for up to 4 hours.[25] The skin is then observed for signs of erythema (redness) and

edema (swelling) at specific time points after patch removal (e.g., 60 minutes, 24, 48, and 72

hours).[27]

Endpoint: The substance is classified as an irritant or corrosive based on the severity and

persistence of the skin reactions.

Hazard Identification and Response Workflows
The following diagrams, generated using the DOT language, illustrate the logical workflows for

hazard identification, first aid procedures, and accidental release measures for cupric acetate
monohydrate, based on the information provided in the SDSs.
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GHS Hazard Classification

Hazard Pictograms

Signal Word

H302: Harmful if swallowed H314: Causes severe skin burns and eye damage H318: Causes serious eye damage H400: Very toxic to aquatic life H410: Very toxic to aquatic life with long lasting effects H411: Toxic to aquatic life with long lasting effects

CorrosionExclamation Mark Environment

Danger

Cupric Acetate Monohydrate

Routes of Exposure

First Aid Actions

Exposure Occurs

InhalationSkin Contact Eye ContactIngestion

Move to fresh airRemove contaminated clothing Rinse cautiously with water for several minutesRinse mouth

Seek Immediate Medical Attention

Rinse skin with water/shower Do NOT induce vomiting
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Personal Precautions Environmental Precautions

Containment and Cleanup

Accidental Release / Spill

Wear appropriate Personal Protective Equipment (PPE) Prevent entry into drains and waterways

Avoid dust formation

Ensure adequate ventilation

Evacuate personnel from area

Contain spillage

Take up mechanically (e.g., sweep or vacuum)

Use dust-suppression methods if necessary

Collect in suitable, labeled containers for disposal

Dispose of waste according to local regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b043907?utm_src=pdf-body-img
https://www.benchchem.com/product/b043907?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

2. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

3. carlroth.com [carlroth.com]

4. Cupric acetate monohydrate | C4H8CuO5 | CID 165397 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. Copper(II) acetate - Wikipedia [en.wikipedia.org]

6. Copper (II) acetate monohydrate | 6046-93-1 [chemicalbook.com]

7. fishersci.com [fishersci.com]

8. americanelements.com [americanelements.com]

9. media.laballey.com [media.laballey.com]

10. sigmaaldrich.com [sigmaaldrich.com]

11. durhamtech.edu [durhamtech.edu]

12. sigmaaldrich.com [sigmaaldrich.com]

13. researchgate.net [researchgate.net]

14. Acute Toxicity - The Joint Research Centre: EU Science Hub [joint-research-
centre.ec.europa.eu]

15. libcatalog.usc.edu [libcatalog.usc.edu]

16. nucro-technics.com [nucro-technics.com]

17. gyansanchay.csjmu.ac.in [gyansanchay.csjmu.ac.in]

18. OECD 402: Acute Dermal Toxicity - Analytice [analytice.com]

19. Acute Dermal Toxicity OECD 402 - Altogen Labs [altogenlabs.com]

20. Acute dermal toxicity-402 | PPTX [slideshare.net]

21. flashpointsrl.com [flashpointsrl.com]

22. nucro-technics.com [nucro-technics.com]

23. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

24. In vivo Eye Irritation / Serius Eye Damage Test (OECD 405: 2023). - IVAMI [ivami.com]

25. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

26. nucro-technics.com [nucro-technics.com]

27. Acute Dermal Irritation OECD 404 - Altogen Labs [altogenlabs.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.carlroth.com/medias/SDB-HN30-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODk3NTF8YXBwbGljYXRpb24vcGRmfGFEQXdMMmhrTWk4NU1qTXpNRGt5T1RBeU9UUXlMMU5FUWw5SVRqTXdYMGxGWDBWT0xuQmtaZ3w0OTM1OTRhMWZkZTdmNzE4YjAzZmViNzBhZjZjZmYwYjJhMGM2NjU3ZDAyMmJhNmMyYzEwYzA5ZTEzY2NlYjA1
https://pubchem.ncbi.nlm.nih.gov/compound/Cupric-acetate-monohydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Cupric-acetate-monohydrate
https://en.wikipedia.org/wiki/Copper(II)_acetate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5299326.htm
https://www.fishersci.com/store/msds?partNumber=S25276A&productDescription=CUPRIC+ACETATE+H2O+500G+LG&vendorId=VN00115888&countryCode=US&language=en
https://www.americanelements.com/copper-ii-acetate-monohydrate-6046-93-1
https://media.laballey.com/docbuilder/cupric-acetate-monohydrate-acs-grade-safety-data-sheet-66e3335f38d49.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/326755?userType=undefined
https://www.durhamtech.edu/sites/default/files/safety_data_sheets/Chemistry-and-Biology/Cupric%20Acetate%20monohydrate%20%7Bcopper(II)%7D%20cas6046-93-1%20SDS.pdf
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/229601
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://joint-research-centre.ec.europa.eu/projects-and-activities/reference-and-measurement/european-union-reference-laboratories/eu-reference-laboratory-alternatives-animal-testing-eurl-ecvam/alternative-methods-toxicity-testing/validated-test-methods-health-effects/acute-toxicity_en
https://joint-research-centre.ec.europa.eu/projects-and-activities/reference-and-measurement/european-union-reference-laboratories/eu-reference-laboratory-alternatives-animal-testing-eurl-ecvam/alternative-methods-toxicity-testing/validated-test-methods-health-effects/acute-toxicity_en
https://libcatalog.usc.edu/discovery/fulldisplay?vid=01USC_INST%3A01USC&search_scope=MyInst_and_CI&tab=Everything&docid=alma991044375429103731&lang=en&context=L&adaptor=Local%20Search%20Engine&query=sub%2Cexact%2C%20Environment%20%2CAND&mode=advanced&offset=0
https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://gyansanchay.csjmu.ac.in/wp-content/uploads/2023/03/DERMAL-TOXICITY-STUDIES.pdf
https://www.analytice.com/en/oecd-402-acute-dermal-toxicity/
https://altogenlabs.com/toxicology/acute-dermal-toxicity-oecd-402/
https://www.slideshare.net/slideshow/acute-dermal-toxicity402/81654060
https://www.flashpointsrl.com/app/uploads/2020/07/TestNo405-Acute-Eye-IrritationCorrosion-en.pdf
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/5910-140-in-vivo-eye-irritation-serious-eye-damage-test
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://altogenlabs.com/toxicology/acute-dermal-irritation-oecd404/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


28. episkin.com [episkin.com]

29. catalog.labcorp.com [catalog.labcorp.com]

To cite this document: BenchChem. [Cupric Acetate Monohydrate: A Comprehensive Safety
Analysis for Research and Development]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043907#cupric-acetate-monohydrate-safety-data-
sheet-sds-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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